![molecular formula C6H7BrO2 B3038806 4-Bromo-5,6-dihydro-2H-pyran-3-carbaldehyde CAS No. 904744-54-3](/img/structure/B3038806.png)
4-Bromo-5,6-dihydro-2H-pyran-3-carbaldehyde
Overview
Description
4-Bromo-5,6-dihydro-2H-pyran-3-carbaldehyde (4-Bromo-5,6-DHP-3-CA) is a synthetic organic compound belonging to the class of pyranones. The compound is characterized by its unique structure, which consists of a five-membered ring with a single bromine atom at the fourth position and a carbonyl group at the third position. This compound has been widely studied for its various applications in the fields of synthetic organic chemistry, medicinal chemistry and biochemistry.
Scientific Research Applications
- Nickel-Catalyzed Alkyl-Alkyl Suzuki Coupling Reactions : 4-Bromo-5,6-dihydro-2H-pyran-3-carbaldehyde serves as a reactant in these coupling reactions, which are essential for constructing complex organic molecules. The resulting products find applications in drug discovery and materials science .
- Selective Small-Molecule Melanocortin-4 Receptor Agonist : Researchers have used this compound to synthesize a selective melanocortin-4 receptor agonist. Such agonists may have implications in treating sexual dysfunction and other related conditions .
Organic Synthesis and Chemical Reactions
Mechanism of Action
Target of Action
The primary targets of 4-Bromo-5,6-dihydro-2H-pyran-3-carbaldehyde are currently unknown
Mode of Action
As a chemical compound, it may interact with its targets through typical chemical reactions such as oxidation, reduction, or condensation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-5,6-dihydro-2H-pyran-3-carbaldehyde . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with targets .
properties
IUPAC Name |
4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrO2/c7-6-1-2-9-4-5(6)3-8/h3H,1-2,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYLKQXZDNNUURV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(=C1Br)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-5,6-dihydro-2H-pyran-3-carbaldehyde |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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